Cas no 73696-28-3 (1-(4-methylbenzenesulfonyl)pyrrolidin-3-one)

• Product Name: 1-(4-methylbenzenesulfonyl)pyrrolidin-3-one
• CAS No: 73696-28-3
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• MDL: MFCD03659114
• CID: 826695
• Update Time: 2025-11-02

1-(4-methylbenzenesulfonyl)pyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Tosyl-3-pyrrolidinone
• 1-(4-methylphenyl)sulfonylpyrrolidin-3-one
• 1-Tosyl-3-pyrrolidin
• 1-Tosylpyrrolidin-3-one
• 1-(4-methylbenzenesulfonyl)pyrrolidin-3-one

• MDL： MFCD03659114
• Inchi： 1S/C11H13NO3S/c1-9-2-4-11(5-3-9)16(14,15)12-7-6-10(13)8-12/h2-5H,6-8H2,1H3
• InChI Key： BMJNDUPYCKAYAG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC(CC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 1-(4-methylbenzenesulfonyl)pyrrolidin-3-one

Comprehensive Overview of 1-(4-methylbenzenesulfonyl)pyrrolidin-3-one (CAS No. 73696-28-3): Properties, Applications, and Industry Insights

1-(4-methylbenzenesulfonyl)pyrrolidin-3-one (CAS No. 73696-28-3) is a specialized organic compound with a molecular structure combining a pyrrolidinone core and a tosyl (p-toluenesulfonyl) group. This unique configuration grants it versatile chemical properties, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. The compound's sulfonyl moiety enhances its reactivity, particularly in nucleophilic substitution reactions, while the pyrrolidin-3-one scaffold contributes to its potential bioactivity.

In recent years, the demand for sulfonamide derivatives like 1-(4-methylbenzenesulfonyl)pyrrolidin-3-one has surged due to their role in developing small-molecule drugs and catalysts. Researchers highlight its utility in constructing heterocyclic compounds, a key focus in modern medicinal chemistry for targeting enzymes and receptors. The compound's CAS No. 73696-28-3 is frequently searched in academic databases, reflecting growing interest in its structure-activity relationships (SAR) and green synthesis methods.

From an industrial perspective, 1-(4-methylbenzenesulfonyl)pyrrolidin-3-one aligns with trends favoring sustainable chemistry. Innovations in solvent-free reactions and catalytic processes have improved its synthesis efficiency, reducing environmental impact. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP) standards. These advancements address frequent user queries about purity optimization and scalability challenges in production.

The compound's thermal stability (decomposition point >200°C) and solubility profile (moderate in polar solvents) make it suitable for diverse formulations. Patent literature reveals applications in photoinitiators for polymers and ligand design for metal-organic frameworks (MOFs), tapping into the booming advanced materials sector. Such multidisciplinary relevance positions CAS No. 73696-28-3 as a compound of strategic importance in R&D portfolios.

Emerging studies explore the 1-(4-methylbenzenesulfonyl)pyrrolidin-3-one derivatives for biocompatible coatings and drug-delivery systems, responding to the healthcare industry's push for precision medicine. Its low cytotoxicity (in preliminary assays) further fuels investigations into bioactive scaffolds. These directions resonate with search trends linking sulfonyl compounds to cancer research and neurodegenerative disease therapeutics.

Regulatory-wise, the compound falls under general industrial chemical classifications, with safety data sheets (SDS) emphasizing standard laboratory handling protocols. Users often seek guidance on storage conditions (recommended: 2-8°C under inert atmosphere) and compatibility with common reagents, underscoring the need for detailed technical documentation.

In summary, 1-(4-methylbenzenesulfonyl)pyrrolidin-3-one exemplifies the intersection of structural ingenuity and applied chemistry. Its evolving applications across life sciences and material engineering ensure sustained relevance, while optimized synthesis routes address cost and sustainability concerns—key priorities for today's chemists and manufacturers.